Cas no 2188227-33-8 (3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole)

• Product Name: 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole
• CAS No: 2188227-33-8
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• MDL: MFCD32668627
• CID: 5154787
• Update Time: 2025-07-20

3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(4-methoxyphenyl)-5-(2-thiazolyl)-
• 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole

• MDL： MFCD32668627
• Inchi： 1S/C13H10N2O2S/c1-16-10-4-2-9(3-5-10)11-8-12(17-15-11)13-14-6-7-18-13/h2-8H,1H3
• InChI Key： LNGMFTSXQZMOQS-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=CS2)=CC(C2=CC=C(OC)C=C2)=N1

Additional information on 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole

Exploring the Properties and Applications of 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole (CAS No. 2188227-33-8)

The compound 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole (CAS No. 2188227-33-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic molecule combines a 1,2-oxazole core with a 4-methoxyphenyl group and a 1,3-thiazole moiety, making it a versatile scaffold for drug discovery and functional materials. Researchers are particularly interested in its electronic properties, which are influenced by the conjugated system formed by the oxazole-thiazole linkage.

In the context of current scientific trends, 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. The thiazole and oxazole rings are known for their bioactivity, often found in antibiotics, antivirals, and anticancer agents. This has led to increased searches for "thiazole derivatives in drug development" and "oxazole-based therapeutics," highlighting the relevance of this compound in modern research.

From a synthetic chemistry perspective, the preparation of CAS No. 2188227-33-8 involves multi-step reactions, often starting from 4-methoxybenzaldehyde and 2-aminothiazole derivatives. The compound's purity and yield are critical factors, as they directly impact its performance in downstream applications. Recent publications have explored optimized synthetic routes, addressing common challenges such as regioselectivity and byproduct formation. These advancements are frequently searched under terms like "efficient synthesis of oxazole-thiazole hybrids" and "green chemistry approaches for heterocycles."

The physicochemical properties of 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole make it suitable for various applications beyond pharmaceuticals. Its conjugated system exhibits interesting optical properties, prompting investigations into its use as a fluorescent probe or organic semiconductor. These applications resonate with the rising interest in "organic electronic materials" and "small molecule sensors," which are hot topics in materials science forums and academic search engines.

Quality control and analytical characterization of CAS No. 2188227-33-8 typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Researchers emphasize the importance of rigorous analytical validation, as reflected in search queries like "HPLC method development for oxazole compounds" and "NMR interpretation of heteroaromatics." These methods ensure the compound meets the stringent requirements for research and industrial use.

Looking ahead, the future of 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole appears promising, with ongoing studies exploring its potential in catalysis and bioconjugation. Its modular structure allows for further derivatization, enabling the fine-tuning of properties for specific applications. This adaptability aligns with the broader scientific community's focus on "tailor-made molecular architectures" and "function-led chemical design," ensuring continued interest in this compound.

In summary, 3-(4-methoxyphenyl)-5-(1,3-thiazol-2-yl)-1,2-oxazole (CAS No. 2188227-33-8) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with the current scientific zeitgeist emphasizing sustainable synthesis and molecular functionality, position it as a compound of enduring relevance. As research progresses, it is likely to remain a frequent subject of both academic inquiry and industrial innovation.